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Compound of Interest

Compound Name: 4-(2-Thiazolylazo)resorcinol

Cat. No.: B1208428 Get Quote

CAS Number: 2246-46-0

This technical guide provides a comprehensive overview of 4-(2-Thiazolylazo)resorcinol
(TAR), a versatile organic compound widely utilized in analytical chemistry and various

research fields. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, and key applications.

Core Chemical and Physical Properties
4-(2-Thiazolylazo)resorcinol, commonly known as TAR, is a diazo compound recognized for

its ability to form stable, colored complexes with a variety of metal ions.[1] This property makes

it an invaluable reagent in spectrophotometric analysis.

Table 1: Physicochemical Properties of 4-(2-Thiazolylazo)resorcinol
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Property Value Reference(s)

CAS Number 2246-46-0 [2][3]

Molecular Formula C₉H₇N₃O₂S [2]

Molecular Weight 221.24 g/mol [2]

Appearance
Light yellow to brown

powder/crystal
[2]

Melting Point 211 °C (decomposes) [2]

Purity ≥ 99% (HPLC)

pKa (Predicted) 7.99 ± 0.35 [2]

Solubility
Almost transparent in 50% hot

ethanol.
[2][4]

Storage Store in a cool, dry place.

Synonyms
TAR, 4-(thiazol-2-

ylazo)resorcinol
[3][5]

Synthesis and Purification
The synthesis of TAR is typically achieved through a two-step process involving the

diazotization of 2-aminothiazole followed by an azo coupling reaction with resorcinol.
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Step 1: Diazotization

Step 2: Azo Coupling

2-Aminothiazole

Thiazole-2-diazonium Salt

Diazotization at low temperature (-5 to 5°C)

Nitrosylsulfuric Acid
(NaNO2 + H2SO4)

4-(2-Thiazolylazo)resorcinol (TAR)

Coupling Reaction

Resorcinol

Azo coupling in a basic medium

Click to download full resolution via product page

Caption: General synthesis pathway for 4-(2-Thiazolylazo)resorcinol (TAR).

Experimental Protocol: Synthesis of 4-(2-
Thiazolylazo)resorcinol
This protocol is a generalized procedure based on established methods for diazotization and

azo coupling reactions.[6]

Materials:

2-Aminothiazole

Sodium nitrite (NaNO₂)

Concentrated sulfuric acid (H₂SO₄)

Resorcinol

Sodium hydroxide (NaOH)
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Acetic acid

Ice

Ethanol

Procedure:

Part 1: Preparation of Thiazole-2-diazonium Salt

Prepare nitrosylsulfuric acid by carefully adding sodium nitrite (0.01 mol) to concentrated

sulfuric acid (0.12 mol) at a temperature maintained below 30°C.

Gently heat the mixture to 60-65°C for approximately 30 minutes until the sodium nitrite is

completely dissolved.

Cool the resulting solution to 5°C and add acetic acid.

Further, cool the mixture to -5°C in an ice-salt bath.

Slowly add 2-aminothiazole (0.01 mol) to the cold nitrosylsulfuric acid solution over 30

minutes, ensuring the temperature does not rise above 0°C.

Stir the reaction mixture at this low temperature for at least 2 hours to ensure complete

diazotization.

Part 2: Azo Coupling with Resorcinol

In a separate beaker, dissolve resorcinol (0.01 mol) in a dilute aqueous solution of sodium

hydroxide.

Cool this solution to 0-5°C in an ice bath.

Slowly add the freshly prepared thiazole-2-diazonium salt solution to the cold resorcinol

solution with vigorous stirring.

Maintain the pH of the reaction mixture in the alkaline range (pH 8-10) by the dropwise

addition of a sodium hydroxide solution as needed.
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Continue stirring the mixture at a low temperature for several hours. The formation of a

colored precipitate indicates the product, TAR.

Part 3: Isolation and Purification

Collect the precipitated solid by filtration.

Wash the solid with cold water to remove any unreacted salts.

The crude product can be purified by recrystallization from a suitable solvent, such as an

ethanol-water mixture.

A common purification method involves dissolving the product in a dilute aqueous alkali,

extracting with diethyl ether to remove non-acidic impurities, and then re-precipitating TAR by

the addition of dilute hydrochloric acid.[2]

Applications in Research and Drug Development
TAR is a versatile compound with numerous applications, primarily centered around its

excellent chelating properties.

Spectrophotometric Determination of Metal Ions
TAR is widely used as a chromogenic reagent for the quantitative determination of a wide

range of metal ions.[3] The formation of a metal-TAR complex results in a significant and

specific color change, which can be measured using a spectrophotometer. This method is

valued for its sensitivity, simplicity, and cost-effectiveness.

Table 2: Metal Ions Detected by 4-(2-Thiazolylazo)resorcinol
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Metal Ion pH for Complex Formation Reference(s)

Cu(II) 3-4 [2]

Co(II) 7 [2]

Ni(II) 7 [2]

Zn(II) 8.4 [2]

Cd(II) 8.4 [2]

Experimental Protocol: Spectrophotometric
Determination of Chromium(III)
The following is a summarized protocol for the determination of Cr(III) in steel samples,

demonstrating a typical application of TAR.

Materials:

4-(2-Thiazolylazo)resorcinol (TAR) solution (e.g., 4.51 x 10⁻⁴ mol L⁻¹ in ethanol)

Buffer solution (pH 5.7, sodium acetate/acetic acid)

N-cetyl-N,N,N-trimethylammonium bromide (CTAB) solution (0.025 mol L⁻¹)

Complexing solution (EDTA and sodium citrate in water)

Standard Chromium(III) solution

Microwave oven

Procedure:

To an appropriate volume of the sample solution containing Cr(III), add the buffer solution to

adjust the pH to 5.7.

Add the TAR solution and the CTAB solution. CTAB acts as a surfactant to increase the

sensitivity and solubility of the complex.
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Add the complexing solution (EDTA and citrate) to mask potential interfering ions.

Irradiate the mixture in a microwave oven for a short period (e.g., 5 minutes) to accelerate

the complex formation.

After cooling to room temperature, dilute the solution to a known volume with deionized

water.

Measure the absorbance of the solution at the wavelength of maximum absorption (λmax)

against a reagent blank.

Quantify the concentration of Cr(III) by comparing the absorbance to a calibration curve

prepared from standard solutions.

Sample Preparation Complex Formation Analysis

Sample containing
metal ions

pH Adjustment
(Buffer)

Addition of TAR
and Surfactant (CTAB)

Masking of
Interfering Ions (EDTA)

Microwave Irradiation
(Reaction Acceleration)

Formation of stable
Metal-TAR Complex

Spectrophotometric
Measurement (Absorbance)

Quantification using
Calibration Curve

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of metal ions using TAR.

Chelating Resins for Metal Ion Separation
TAR can be incorporated as a functional group into polymer resins to create chelating

materials.[7][8][9] These resins are highly effective for the preconcentration and separation of

trace metal ions from various matrices, including environmental water samples. The resin

selectively binds to specific metal ions, which can then be eluted and quantified.

Experimental Protocol: Synthesis of a Phenol-
Formaldehyde-TAR Chelating Resin
This protocol outlines the synthesis of a chelating resin with TAR as the functional group.[7][8]

Materials:
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Phenol

Formaldehyde (37%)

Sodium hydroxide (NaOH)

4-(2-Thiazolylazo)resorcinol (TAR)

Procedure:

In a reaction vessel, mix phenol and formaldehyde in a specific molar ratio.

Add a sodium hydroxide solution as a catalyst.

Heat the mixture under reflux for a set period to initiate polymerization, forming a phenol-

formaldehyde resin.

In a separate step, prepare a solution of TAR.

Incorporate the TAR into the resin matrix. This can be done by adding the TAR solution

during the polymerization process or by a post-functionalization step where the pre-formed

resin is reacted with TAR.

The resulting mixture is cured at an elevated temperature to complete the polymerization

and cross-linking, forming a solid, insoluble resin.

The synthesized resin is then ground and sieved to obtain particles of a desired size.

The resin is thoroughly washed with acidic and basic solutions, followed by deionized water,

to remove any unreacted monomers and impurities.

Biological and Pharmaceutical Applications
While TAR is predominantly used in analytical chemistry, there are some reports of its biological

applications. It has been mentioned in the context of treating psoriasis, although the

mechanism of action is not well-documented in the available literature.[2] Additionally, TAR is

used in biological research for studying enzyme activities and interactions, likely due to its

ability to chelate metal cofactors.[1]
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It is important to note that while TAR itself has limited direct research in signaling pathways, its

core structure, resorcinol, has been shown to influence cellular signaling. For instance,

resorcinol can suppress the cAMP signaling pathway and activate p38 MAPK signaling in

melanoma cells. This suggests that derivatives like TAR could potentially possess

uninvestigated biological activities.

Concluding Remarks
4-(2-Thiazolylazo)resorcinol is a robust and versatile chemical tool with a well-established

role in the analytical sciences. Its straightforward synthesis, coupled with its strong and

selective chelating properties, ensures its continued relevance in the spectrophotometric

determination of trace metals. The development of TAR-functionalized resins further extends its

utility into the realm of separation and preconcentration. While its direct applications in drug

development and molecular biology are less explored, the known biological activity of its parent

compound, resorcinol, suggests that TAR may hold untapped potential in these areas. This

guide provides a foundational understanding for researchers looking to employ TAR in their

work, from its fundamental properties and synthesis to its practical and diverse applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.researchgate.net/publication/254359278_Synthesis_Characterization_and_Applications_of_a_New_Chelating_Resin_Containing_4-2-Thiazolylazo_Resorcinol_TAR
https://scispace.com/papers/a-chelating-resin-containing-4-2-thiazolylazo-resorcinol-as-4ozdu50a19
https://www.benchchem.com/product/b1208428#4-2-thiazolylazo-resorcinol-cas-number
https://www.benchchem.com/product/b1208428#4-2-thiazolylazo-resorcinol-cas-number
https://www.benchchem.com/product/b1208428#4-2-thiazolylazo-resorcinol-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

